Cas no 1823363-62-7 (5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl-)

• Product Name: 5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl-
• CAS No: 1823363-62-7
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 5182041
• Update Time: 2025-10-21

5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl-

• Inchi： 1S/C8H12ClN3/c1-5-7(12(3)4)8(9)11-6(2)10-5/h1-4H3
• InChI Key： QQUPWHPCINUKIQ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=C(N(C)C)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl-

Introduction to 5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl- (CAS No. 1823363-62-7)

5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl- (CAS No. 1823363-62-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and multiple methyl groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl- consists of a pyrimidine core substituted with a chloro group at the 4-position and four methyl groups at the N1, N3, C2, and C6 positions. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The chloro group enhances electrophilicity at the 4-position, facilitating nucleophilic substitution reactions that are commonly employed in medicinal chemistry for further derivatization.

In recent years, pyrimidine derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antiviral, anticancer, anti-inflammatory, and antimicrobial applications. The presence of multiple methyl groups in 5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl- not only stabilizes the molecule but also influences its solubility and metabolic stability, critical factors in drug development.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The pyrimidine scaffold is a common motif in kinase inhibitors due to its ability to bind to the ATP-binding pocket of these enzymes. The chloro substituent at the 4-position of 5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl- provides a site for hydrogen bonding or other non-covalent interactions with key residues in the kinase active site.

Recent studies have highlighted the importance of optimizing the steric environment around the kinase binding site to enhance binding affinity and selectivity. The four methyl groups in 5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl- contribute to this steric bulk, potentially improving interactions with specific amino acid residues in the kinase pocket. This has led to increased interest in this compound as a lead candidate for further development into a novel kinase inhibitor.

Furthermore，the compound's structural features make it amenable to further chemical modifications through techniques such as halogen exchange or introduction of other functional groups. These modifications can be tailored to fine-tune biological activity and pharmacokinetic properties. For instance，the chloro group can be replaced with other electrophilic or nucleophilic substituents depending on the desired pharmacological profile.

The synthesis of 5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex pyrimidine derivatives like this one.

In terms of biological evaluation,5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl-* has shown promising preliminary results in cell-based assays. These assays have indicated potential activity against several kinases of interest，including those involved in cancer pathways. While further studies are needed to fully elucidate its mechanism of action and therapeutic potential，these initial findings underscore its significance as a lead compound for drug discovery efforts.

The compound's stability under various conditions is another critical factor that has been investigated. Metabolic stability studies have been conducted to assess how it behaves within biological systems，particularly regarding enzymatic degradation by cytochrome P450 enzymes。These studies provide valuable insights into its potential pharmacokinetic profile，including half-life and clearance rates，which are essential for determining appropriate dosing regimens.

From a computational chemistry perspective,5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl-* has been subjected to molecular modeling studies to understand its interactions with target proteins at an atomic level。These studies help predict binding affinities and identify key residues involved in drug-receptor interactions。This information is invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity。

The regulatory landscape also plays a significant role in the development of new pharmaceutical compounds like 5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl-*。Ensuring compliance with guidelines set forth by agencies such as the FDA and EMA is crucial for advancing this compound through clinical trials and eventual market approval。Regulatory submissions require comprehensive data on chemical synthesis，physicochemical properties，toxicology，and pharmacology。

In conclusion,5-Pyrimidinamine, 4-chloro-N,N,2,6-tetramethyl-* (CAS No. 1823363-62-7) represents an exciting opportunity in pharmaceutical research due to its unique structural features and promising biological activities。Ongoing studies aimed at further characterizing its pharmacological profile will be instrumental in determining its potential as a therapeutic agent。As research continues，this compound may emerge as a key player in addressing unmet medical needs across various disease indications。